Cas no 87678-65-7 (Hexanal, 2-(phenylmethoxy)-, (S)-)

• Product Name: Hexanal, 2-(phenylmethoxy)-, (S)-
• CAS No: 87678-65-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 653627
• PubChem ID: 12479240
• Update Time: 2025-04-19

Hexanal, 2-(phenylmethoxy)-, (S)- Chemical and Physical Properties

Names and Identifiers

• Hexanal, 2-(phenylmethoxy)-, (S)-
• (2S)-2-phenylmethoxyhexanal
• 87678-65-7
• (2S)-2-(Benzyloxy)hexanal
• DTXSID80499812

• Inchi： 1S/C13H18O2/c1-2-3-9-13(10-14)15-11-12-7-5-4-6-8-12/h4-8,10,13H,2-3,9,11H2,1H3/t13-/m0/s1
• InChI Key： XJNJIYJKWNSIHC-ZDUSSCGKSA-N
• SMILES： O(CC1C=CC=CC=1)[C@H](C=O)CCCC

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų